Cas no 314028-72-3 ((2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide)

• Product Name: (2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide
• CAS No: 314028-72-3
• MF: C₂₂H₁₉N₃O₅
• MW: 405.403365373611
• CID: 6135719
• PubChem ID: 1720471
• Update Time: 2025-08-03

(2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide
• (E)-N-(3-((furan-2-ylmethyl)amino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl)-4-methylbenzamide
• Benzamide, N-[1-[[(2-furanylmethyl)amino]carbonyl]-2-(4-nitrophenyl)ethenyl]-4-methyl-
• AG-690/10400021
• HMS642N18
• F0095-2331
• 314028-72-3
• N-(1-{[(2-furylmethyl)amino]carbonyl}-2-{4-nitrophenyl}vinyl)-4-methylbenzamide
• (2E)-N-[(furan-2-yl)methyl]-2-[(4-methylphenyl)formamido]-3-(4-nitrophenyl)prop-2-enamide
• AKOS024574415
• SR-01000401720
• SR-01000401720-1
• N-[(E)-3-(furan-2-ylmethylamino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]-4-methylbenzamide

• Inchi： 1S/C22H19N3O5/c1-15-4-8-17(9-5-15)21(26)24-20(22(27)23-14-19-3-2-12-30-19)13-16-6-10-18(11-7-16)25(28)29/h2-13H,14H2,1H3,(H,23,27)(H,24,26)
• InChI Key： UVOVORPKWBEAJW-UHFFFAOYSA-N
• SMILES： C(NC(C(NCC1=CC=CO1)=O)=CC1=CC=C([N+]([O-])=O)C=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 405.13247072g/mol
• Monoisotopic Mass: 405.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 117Ų

Additional information on (2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide

Introduction to (2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide and Its Significance in Modern Chemical Biology

(2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide, with the CAS number 314028-72-3, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure and diverse functional groups, has garnered attention for its potential applications in drug discovery and molecular recognition. The compound's unique chemical profile, featuring a conjugated system of double bonds and a variety of aromatic rings, makes it a promising candidate for further investigation into its biological activities and mechanistic roles.

The structural composition of (2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide includes a furan ring, a methyl group attached to the nitrogen atom of a formamide moiety, and a prop-2-enamide backbone substituted with a 4-methylphenyl group at the second carbon and a 4-nitrophenyl group at the third carbon. This arrangement creates a molecule with multiple sites for interaction with biological targets, including enzymes and receptors. The presence of both electron-donating and electron-withdrawing groups enhances its versatility in terms of reactivity and binding affinity.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through precise targeting. The furan moiety in this compound is particularly noteworthy, as furan derivatives have been extensively studied for their role in various biological processes. The furan ring's ability to engage in hydrogen bonding and π-stacking interactions makes it an excellent scaffold for designing molecules that can interact with biological targets in a highly specific manner. Furthermore, the 4-methylphenyl group contributes to the compound's hydrophobicity, which can be advantageous for membrane permeability and oral bioavailability.

The 4-nitrophenyl substituent adds another layer of complexity to the molecule, introducing a nitro group that can participate in redox reactions or serve as a probe for studying enzyme activity. The nitro group's electron-withdrawing nature can also influence the electronic properties of the molecule, potentially affecting its binding interactions with biological targets. Together, these functional groups create a multifaceted structure that warrants further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how (2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide might interact with specific proteins or enzymes. These computational studies have already provided valuable information about the compound's potential as an inhibitor or modulator of various biological pathways.

In addition to computational approaches, experimental studies have begun to elucidate the biological effects of this compound. Initial assays have shown that it exhibits moderate activity against certain enzymes, suggesting its potential utility in developing therapeutic agents. The exact mechanisms by which it exerts its effects are still under investigation, but preliminary data indicate that it may interfere with enzyme function by competing with natural substrates or altering enzyme conformation.

The development of new drug candidates often involves optimizing existing structures to enhance potency and selectivity. In the case of (2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide, modifications can be made to fine-tune its properties. For example, exploring analogs with different substituents on the aromatic rings or varying the length of the propenamide backbone could lead to compounds with improved pharmacological profiles. Such modifications are guided by both experimental data and computational predictions.

The role of natural products as inspiration for drug discovery cannot be overstated. Many successful drugs have been derived from natural compounds that were later synthesized and modified for therapeutic use. While not directly derived from a natural source, the structural features of (2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide echo those found in many bioactive molecules, suggesting that it may have evolved through evolutionary pressures to exhibit specific biological functions.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before, but challenges remain in achieving optimal conditions for each step.

The impact of this compound on future research is yet to be fully realized, but its potential is significant. As more data becomes available about its biological activity and mechanism of action, it could serve as a foundation for developing new therapeutic strategies. Additionally, its structural features may inspire the design of other bioactive molecules with similar properties.

In conclusion, (2E)-N-(furan-2-yl)methyl-2-(4-methylphenyl)formamido-3-(4-nitrophenyl)prop-2-enamide (CAS 31402872) is a compound with great promise in chemical biology and pharmaceutical research. Its unique structure and diverse functional groups make it an attractive candidate for further investigation into its biological activities and potential applications in drug discovery. As research continues to uncover new insights into this molecule's properties and mechanisms, it is likely to play an increasingly important role in developing innovative therapeutic agents.